Cas no 202333-57-1 (Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester
• CAS No: 202333-57-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 3888021
• PubChem ID: 85767205
• Update Time: 2025-10-24

Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester
• 966-207-1
• 202333-57-1
• ethyl1-propanoylcyclopropane-1-carboxylate
• EN300-6198084
• ethyl 1-propanoylcyclopropane-1-carboxylate

• Inchi： 1S/C9H14O3/c1-3-7(10)9(5-6-9)8(11)12-4-2/h3-6H2,1-2H3
• InChI Key： DKOGVKDMSCKBLK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(CC)=O)CC1)=O

Computed Properties

• Exact Mass: 170.094294304Da
• Monoisotopic Mass: 170.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Additional information on Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester

Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester (CAS No. 202333-57-1)

Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester (CAS No. 202333-57-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclopropane ring and ester functionality, which contribute to its distinct chemical properties and reactivity.

The cyclopropane ring in Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester is a three-membered ring with high ring strain, making it highly reactive. This strain can be harnessed in synthetic transformations to generate a wide range of complex molecules. The presence of the ester group further enhances its reactivity and functional versatility, allowing for selective chemical modifications and derivatizations.

In the realm of pharmaceutical research, Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block for the synthesis of anti-inflammatory agents with improved efficacy and reduced side effects.

Moreover, the compound's unique structure has been leveraged in materials science to develop advanced polymers and coatings. The cyclopropane ring's high reactivity can be utilized to create cross-linked networks with enhanced mechanical properties and thermal stability. Researchers at the University of California have reported the synthesis of novel polymer materials using Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester, demonstrating significant improvements in material performance compared to traditional polymers.

In synthetic chemistry, Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester serves as a valuable starting material for the preparation of complex organic molecules. Its cyclopropane ring can undergo various reactions such as ring-opening metathesis polymerization (ROMP) and cycloaddition reactions. These reactions enable the synthesis of intricate structures that are difficult to achieve using conventional methods. A recent study in Organic Letters described a novel synthetic route using this compound to produce highly functionalized cyclobutanes with potential applications in drug discovery.

The safety and environmental impact of Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester have also been thoroughly investigated. Studies have shown that it is stable under standard laboratory conditions and does not pose significant health or environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure safe usage.

In conclusion, Cyclopropanecarboxylic acid, 1-(1-oxopropyl)-, ethyl ester (CAS No. 202333-57-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.